Cas no 1000339-93-4 (4-Fluoro-2-(hydroxymethyl)benzonitrile)

• Product Name: 4-Fluoro-2-(hydroxymethyl)benzonitrile
• CAS No: 1000339-93-4
• MF: C₈H₆FNO
• MW: 151.137745380402
• MDL: MFCD09864693
• CID: 1095749
• PubChem ID: 26986172
• Update Time: 2025-04-20

4-Fluoro-2-(hydroxymethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-hydroxymethylbenzonitrile
• 2-Cyano-5-fluorobenzyl alcohol
• 4-Fluoro-2-(hydroxymethyl)benzonitrile
• CTK8A2638
• MolPort-001-777-508
• PC8753
• SBB086764
• 2-Cyano-5-fluorobenzyl alcohol, (2-Cyano-5-fluorophenyl)methanol
• 2-Cyano-5-fluorobenzyl alcohol [4-Fluoro-2-hydroxymethylbenzonitrile]
• DTXSID80650502
• DB-295266
• 1000339-93-4
• AC-28648
• A856964
• PS-6890
• MFCD09864693
• AKOS013153987
• SCHEMBL16962135
• SY226957
• Benzonitrile, 4-fluoro-2-(hydroxymethyl)-

• MDL： MFCD09864693
• Inchi： 1S/C8H6FNO/c9-8-2-1-6(4-10)7(3-8)5-11/h1-3,11H,5H2
• InChI Key： NJSSPVGHLXWQFD-UHFFFAOYSA-N
• SMILES： FC1C=CC(C#N)=C(C=1)CO

Computed Properties

• Exact Mass: 151.043341977g/mol
• Monoisotopic Mass: 151.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 275.0±25.0 ºC (760 Torr),
• Flash Point: 120.1±23.2 ºC,
• Solubility: Slightly soluble (2.6 g/l) (25 º C),
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Fluoro-2-(hydroxymethyl)benzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols